Cas no 2229169-26-8 (2-4-(pentafluoroethyl)phenylacetaldehyde)

• Product Name: 2-4-(pentafluoroethyl)phenylacetaldehyde
• CAS No: 2229169-26-8
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 6519412
• PubChem ID: 165658269
• Update Time: 2025-06-08

2-4-(pentafluoroethyl)phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-(pentafluoroethyl)phenylacetaldehyde
• 2-[4-(pentafluoroethyl)phenyl]acetaldehyde
• EN300-1974225
• 2229169-26-8

• Inchi： 1S/C10H7F5O/c11-9(12,10(13,14)15)8-3-1-7(2-4-8)5-6-16/h1-4,6H,5H2
• InChI Key： PYTXGEUUPDZUCM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(CC=O)=CC=1)F

Computed Properties

• Exact Mass: 238.04170565g/mol
• Monoisotopic Mass: 238.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-4-(pentafluoroethyl)phenylacetaldehyde

Introduction to 2-4-(pentafluoroethyl)phenylacetaldehyde (CAS No. 2229169-26-8)

2-4-(pentafluoroethyl)phenylacetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2229169-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pentafluoroethyl group attached to a phenyl ring with an acetaldehyde moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-4-(pentafluoroethyl)phenylacetaldehyde consists of a benzene ring substituted at the 2 and 4 positions with a pentafluoroethyl group, which introduces strong electron-withdrawing effects due to the fluorine atoms. This substitution pattern, combined with the presence of an aldehyde group, enhances the compound's reactivity and makes it a versatile building block for more complex molecules. The acetaldehyde functionality is particularly useful in condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of multiple fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to improved pharmacokinetic profiles. For instance, fluorinated aldehydes have been explored as key intermediates in the synthesis of antiviral and anticancer agents, where their ability to interact with biological macromolecules in novel ways can lead to the development of more effective therapeutics.

One of the most compelling applications of 2-4-(pentafluoroethyl)phenylacetaldehyde is in the field of medicinal chemistry. Researchers have leveraged its structural features to design molecules with targeted biological activity. For example, studies have shown that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. The pentafluoroethyl group's ability to modulate electron density across the aromatic system makes it particularly adept at influencing binding interactions within biological systems.

The synthesis of 2-4-(pentafluoroethyl)phenylacetaldehyde typically involves multi-step organic transformations, starting from readily available precursors such as pentafluoroethyl Grignard reagents or palladium-catalyzed cross-coupling reactions. Advanced synthetic methodologies, including transition metal catalysis and fluorous chemistry, have been employed to achieve high yields and purity levels. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the growing sophistication of modern chemical synthesis techniques.

Recent research has also explored the role of 2-4-(pentafluoroethyl)phenylacetaldehyde in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. The acetaldehyde group can serve as a handle for further functionalization, allowing chemists to tailor properties such as solubility and polymerizability. This has opened up possibilities for developing novel fluorinated polymers and coatings with enhanced durability and functionality.

The pharmacological potential of 2-4-(pentafluoroethyl)phenylacetaldehyde has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. The presence of both electron-withdrawing fluoro groups and an electrophilic aldehyde moiety allows for multiple interaction points with biological macromolecules, enhancing binding affinity.

In conclusion,2-4-(pentafluoroethyl)phenylacetaldehyde (CAS No. 2229169-26-8) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new synthetic pathways and biological functions,2-4-(pentafluoroethyl)phenylacetaldehyde is poised to play an increasingly important role in advancing both medicinal chemistry and material science.